An In-depth Technical Guide to the Structure of N-Valeryl-D-glucosamine
An In-depth Technical Guide to the Structure of N-Valeryl-D-glucosamine
For Researchers, Scientists, and Drug Development Professionals
N-Valeryl-D-glucosamine is a derivative of D-glucosamine, a naturally occurring amino sugar.[1] This compound is of significant interest in various scientific fields, including pharmaceuticals, cosmetics, and biotechnology, due to its unique properties and potential biological activities.[1] Its structure, which combines a carbohydrate moiety with a short-chain fatty acid, enhances its solubility and stability, making it a valuable building block in the synthesis of bioactive molecules and for use in drug formulation.[1]
Chemical Structure and Nomenclature
N-Valeryl-D-glucosamine is structurally characterized by a D-glucosamine core where the amino group at the second carbon position is acylated with a valeryl group (a five-carbon acyl group derived from valeric acid). This forms an amide linkage. The "D" designation in D-glucosamine refers to the stereochemical configuration at the chiral center furthest from the anomeric carbon (C5), which is analogous to D-glyceraldehyde.
The systematic IUPAC name for this compound is N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]pentanamide.[2] It is also known by synonyms such as 2-Deoxy-2-pentanamido-D-glucopyranose and 2-Deoxy-2-valeramido-D-glucopyranose.[1][3]
The core structure consists of:
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A Glucopyranose Ring : A six-membered ring containing five carbon atoms and one oxygen atom.
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Hydroxyl Groups (-OH) : Located at positions C1, C3, C4, and C6, which contribute to its hydrophilicity.
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N-Valeryl Group (Amide) : A pentanamide (B147674) group attached to the C2 position, which introduces a hydrophobic alkyl chain, enhancing solubility and stability.[1]
Physicochemical Properties
The key quantitative data and physical properties of N-Valeryl-D-glucosamine are summarized below for clear reference and comparison.
| Property | Value | Reference(s) |
| Molecular Formula | C₁₁H₂₁NO₆ | [1][2][3][4][5] |
| Molecular Weight | 263.29 g/mol | [1][2][3][4][5] |
| CAS Number | 63223-57-4 | [1][3][4][6] |
| Appearance | White to off-white crystalline powder | [1][3][4] |
| Purity | ≥ 98% | [1][4] |
| Optical Rotation [α]20/D | +33° to +39° (c=1 in H₂O) | [1] |
| Boiling Point (Predicted) | 612.9 ± 55.0 °C at 760 mmHg | [3][5] |
| Density (Predicted) | 1.285 - 1.34 g/cm³ | [3][5] |
| Storage Temperature | Room Temperature | [1][5] |
Structural Visualization
The following diagram illustrates the chemical structure of N-Valeryl-D-glucosamine, highlighting the connection between the glucopyranose ring and the N-valeryl group.
Experimental Protocols
The synthesis of N-Valeryl-D-glucosamine involves two primary stages: the isolation of the D-glucosamine precursor and its subsequent N-acylation.
This protocol outlines a standard method for obtaining the starting material, D-glucosamine, from a natural source like crab shells.[7]
1. Decalcification of Raw Material:
- Grind cleaned and dried crab shells to a fine powder.
- Place 200 g of the powder in a 2-liter beaker.
- Slowly add an excess of ~6 N hydrochloric acid (HCl) until effervescence ceases. This step removes calcium carbonate.
- Allow the mixture to stand for 4-6 hours to ensure complete reaction.
- Filter the residue, wash with water until the filtrate is neutral to litmus (B1172312) paper, and dry the resulting chitin (B13524) in an oven at 50-60°C.
2. Hydrolysis of Chitin:
- To 40 g of the dried chitin in a 500-mL beaker, add 200 mL of concentrated HCl (sp. gr. 1.18).
- Heat the mixture on a boiling water bath for 2.5 hours with continuous mechanical stirring until the solution is complete.
3. Decolorization and Crystallization:
- Add 200 mL of water and 4 g of activated carbon (e.g., Norit) to the solution.
- Maintain the solution at approximately 60°C and stir for one hour to decolorize.
- Filter the hot solution through a filter aid (e.g., Celite).
- Concentrate the pale-yellow filtrate under reduced pressure at 50°C to a final volume of 10-15 mL.
- Wash the resulting white crystals of glucosamine (B1671600) hydrochloride onto a sintered-glass filter using 95% ethanol (B145695) and dry. The expected yield is 24-28 g.[7]
This section describes a general, chemically sound methodology for the N-acylation of D-glucosamine hydrochloride to yield the final product.
1. Dissolution and Neutralization:
- Dissolve D-glucosamine hydrochloride in a suitable solvent system, such as a mixture of water and a polar aprotic solvent (e.g., dioxane or tetrahydrofuran).
- Add a base, such as sodium bicarbonate (NaHCO₃) or sodium hydroxide (B78521) (NaOH), in a stoichiometric amount to neutralize the hydrochloride and free the amino group of glucosamine for reaction.
2. Acylation Reaction:
- Cool the reaction mixture in an ice bath (0-5°C).
- Slowly add a valerylating agent, such as valeryl chloride or valeric anhydride, dropwise to the stirred solution. The acylating agent should be used in a slight molar excess relative to the glucosamine.
- Maintain the pH of the reaction mixture in the slightly alkaline range (pH 8-9) by the concurrent addition of a base to neutralize the acid byproduct (HCl or valeric acid).
- Allow the reaction to proceed for several hours at low temperature, followed by stirring at room temperature until completion (monitored by TLC).
3. Product Isolation and Purification:
- Once the reaction is complete, neutralize the solution with a dilute acid (e.g., HCl).
- Concentrate the solution under reduced pressure to remove the organic solvent.
- The crude product may precipitate or can be extracted using a suitable organic solvent (e.g., ethyl acetate) if solubility allows.
- Purify the crude product by recrystallization from a solvent system like ethanol/water or by column chromatography on silica (B1680970) gel to yield pure N-Valeryl-D-glucosamine.
Biological and Industrial Relevance
N-Valeryl-D-glucosamine is a versatile compound with applications spanning multiple industries.
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Pharmaceutical Development : It is explored for its potential in drug formulation and as a building block for novel therapeutics, particularly for metabolic disorders.[1] While research on glucosamine itself suggests it can modulate bone metabolism and promote hyaluronic acid production by synovial cells, the specific biological activities of the N-valeryl derivative are an active area of investigation.[8]
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Cosmetic Applications : In skincare, it is used to improve skin hydration and elasticity, making it an ingredient in some anti-aging formulations.[1]
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Biotechnology and Research : The compound serves as a biochemical reagent in glycobiology research to study carbohydrate interactions and cellular processes.[1][6][9] Its structure is leveraged in the development of other bioactive compounds.[1]
Logical Workflow: From Precursor to Application
The following diagram illustrates the logical progression from the raw material to the final applications of N-Valeryl-D-glucosamine.
References
- 1. chemimpex.com [chemimpex.com]
- 2. N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]pentanamide | C11H21NO6 | CID 22896149 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. echemi.com [echemi.com]
- 4. N-Valeryl-D-glucosamine - Starshinechemical [starshinechemical.com]
- 5. N-N-VALERYL-D-GLUCOSAMINE | 63223-57-4 [amp.chemicalbook.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. Organic Syntheses Procedure [orgsyn.org]
- 8. Biological activities of glucosamine and its related substances - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. N-Valeryl-D-glucosamine - Immunomart [immunomart.com]
